2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(2-methylphenyl)acetamide

• Molecular Formula: C24H23N3O3S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 2-[(5E)-2,4-dioxo-5-[(1-propan-2-ylindol-3-yl)methylidene]-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C24H23N3O3S/c1-15(2)26-13-17(18-9-5-7-11-20(18)26)12-21-23(29)27(24(30)31-21)14-22(28)25-19-10-6-4-8-16(19)3/h4-13,15H,14H2,1-3H3,(H,25,28)/b21-12+
• InChI Key: FANQGAIOBOLDDE-CIAFOILYSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)/C(=C\C3=CN(C4=CC=CC=C43)C(C)C)/SC2=O
• SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)C(=CC3=CN(C4=CC=CC=C43)C(C)C)SC2=O

Description

2-{5-[(1-isopropyl-1H-indol-3-yl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}-N-(2-methylphenyl)acetamide is a chemical compound that has been synthesized for scientific research purposes. It is also known as Isopropylidene Thiazolidinedione (ITZ) and has been studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of ITZ involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that regulates gene expression involved in glucose and lipid metabolism, inflammation, and cell differentiation. ITZ binds to PPARγ and activates its transcriptional activity, leading to the observed therapeutic effects.
Biochemical and Physiological Effects:
ITZ has been found to regulate various biochemical and physiological processes, including glucose and lipid metabolism, inflammation, and cell differentiation. It has been shown to improve insulin sensitivity and glucose tolerance in diabetic animals. It has also been found to reduce the production of pro-inflammatory cytokines in inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using ITZ in lab experiments include its potential therapeutic applications in various diseases, its well-defined mechanism of action, and its relatively low toxicity. However, the limitations include its low solubility in water, which limits its use in certain experiments, and its potential off-target effects, which need to be carefully evaluated.

Future Directions

There are several future directions for the research on ITZ. One direction is to investigate its potential therapeutic applications in other diseases, such as neurodegenerative disorders and cardiovascular diseases. Another direction is to develop more potent and selective PPARγ agonists based on the structure of ITZ. Additionally, the development of new formulations and delivery methods that improve the solubility and bioavailability of ITZ could also be explored.

Synthesis Methods

The synthesis of ITZ involves the reaction between isatin, thiosemicarbazide, and isopropylidene malononitrile. The reaction is carried out in the presence of a base and a solvent. The resulting product is purified by recrystallization and characterized by various spectroscopic techniques.

Scientific Research Applications

ITZ has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. It has been found to exhibit anti-cancer activity by inducing apoptosis and inhibiting cell proliferation. In diabetes, it has been shown to improve glucose tolerance and insulin sensitivity. In inflammation, it has been found to reduce the production of pro-inflammatory cytokines.